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Compound of Interest

Compound Name: 4-chloro-3-methyl-1H-pyrazole

Cat. No.: B3417579 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-chloro-3-methyl-1H-pyrazole

This document provides a comprehensive technical overview of the safety, handling, and

hazard information for 4-chloro-3-methyl-1H-pyrazole. It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who may work with

this compound. The guidance herein is synthesized from authoritative safety data sheets and

chemical databases to ensure procedural accuracy and a culture of safety in the laboratory.

Chemical Identification and Physicochemical
Properties
4-chloro-3-methyl-1H-pyrazole is a halogenated heterocyclic compound used as a building

block in chemical synthesis.[1][2] Understanding its fundamental properties is the first step in a

robust risk assessment.
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Property Value Source

CAS Number 1092682-87-5 [3][4][5]

Molecular Formula C₄H₅ClN₂ [3][5]

Molecular Weight 116.55 g/mol [3][5]

Synonyms 4-Chloro-3-methyl-1H-pyrazole [3]

Appearance

Data not consistently available;

related compounds are often

white to off-white solids.

[1][6]

Note: As a specialized research chemical, extensive physical property data such as melting

point, boiling point, and solubility are not widely published. Researchers should treat it as a

solid with low volatility under standard laboratory conditions unless empirical data suggests

otherwise.

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying the

hazards of chemical substances. 4-chloro-3-methyl-1H-pyrazole is classified with specific

warnings that necessitate careful handling.[3]

GHS Classification:

Skin Irritation, Category 2 (H315: Causes skin irritation).[3]

Serious Eye Irritation, Category 2 (H319: Causes serious eye irritation).[3]

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335: May cause respiratory

irritation).[3]

These classifications are communicated through a mandatory signal word and hazard

pictograms.

Signal Word:Warning[3]
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GHS Hazard Pictogram
Caption: GHS07 Pictogram for Irritants.

Proactive Safety Protocols: Handling and Storage
A proactive approach to safety involves integrating engineering controls, personal protective

equipment (PPE), and standardized handling procedures to minimize exposure risk.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate the researcher from the chemical

hazard.

Ventilation: All handling of 4-chloro-3-methyl-1H-pyrazole, especially when dealing with the

solid powder or creating solutions, must be performed in a well-ventilated area.[3][7]

Chemical Fume Hood: For procedures that may generate dust, aerosols, or vapors—such as

weighing, transferring, or heating—a certified chemical fume hood is mandatory.[8] This is

the most effective measure to prevent respiratory exposure, directly addressing the H335

hazard classification.[3]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
PPE is essential for protecting against direct contact. The selection of appropriate PPE should

be guided by a thorough risk assessment of the specific experimental procedure.
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PPE Selection Workflow

1. Risk Assessment
(Task, Quantity, Duration)

2. Use Engineering Controls
(Chemical Fume Hood)

Always Start Here

3a. Eye Protection
(Safety Goggles)

Mandatory

3b. Skin Protection
(Lab Coat & Gloves)

Mandatory

3c. Respiratory Protection
(If required)

Task-Dependent
(e.g., large spill)

Nitrile Gloves
(Inspect before use)

Click to download full resolution via product page

Caption: Logic flow for selecting appropriate PPE.

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[9] The H319 "Causes serious eye irritation" classification means that

standard safety glasses are insufficient; goggles are required to protect against splashes and

fine dust.[3]

Skin Protection: A standard laboratory coat should be worn and kept buttoned. For skin

protection, chemically resistant gloves are critical. Nitrile gloves are a suitable choice for

incidental contact.[10] Always inspect gloves for tears or punctures before use and practice

proper removal techniques to prevent skin contamination.[10] Contaminated clothing should

be removed immediately and washed before reuse.[3][8]

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not typically required. However, in the event of a large spill or failure of

engineering controls, a respirator may be necessary. A particle respirator (type P95/P1) is

suitable for nuisance dust exposure, while higher-level protection (e.g., ABEK-P2 cartridges)

should be used for significant aerosol or vapor release.[10]
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Safe Handling and Hygiene Practices
Avoid all personal contact, including the inhalation of dust.[7]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[7][8]

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.[3][7]

Avoid the formation of dust and aerosols during handling.[9]

Conditions for Safe Storage
Proper storage is crucial for maintaining chemical integrity and ensuring laboratory safety.

Container: Store in the original, tightly closed container.[3][7]

Location: Keep in a cool, dry, and well-ventilated place.[3][7] A designated, locked storage

cabinet is recommended to limit access.[3]

Incompatibilities: While specific incompatibility data is limited, it is prudent to store 4-chloro-
3-methyl-1H-pyrazole away from strong oxidizing agents.[8]

Integrity: Regularly inspect containers for leaks or damage.[7]

Emergency Response and First Aid Measures
In the event of an exposure or spill, a rapid and informed response is critical. All laboratory

personnel should be familiar with these procedures and the location of safety equipment, such

as emergency showers and eyewash stations.
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Emergency Response Protocol

Assess Scene Safety
(No risk to responder)

Remove Victim from Exposure
(Move to fresh air)

Call for Medical Assistance
(Show SDS to doctor)

Administer First Aid
(Based on exposure route)

Click to download full resolution via product page

Caption: General workflow for emergency response.

First Aid Protocols:

Inhalation: If inhaled, immediately move the person to fresh air.[3][10] If breathing is difficult

or stops, provide artificial respiration and seek immediate medical attention.[10][11] Call a

poison center or doctor if you feel unwell.[11]

Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected skin area

with plenty of soap and water.[3][10] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[3][10] Remove contact lenses if present and easy to do so.[3] Continue rinsing.

Persistent irritation requires immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person.[10] Rinse the mouth with water and consult a physician immediately.[10]
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Accidental Release and Disposal
Accidental releases must be managed promptly and safely to prevent secondary contamination

and exposure.

Spill Cleanup Procedure:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[7]

Containment: Prevent the spill from entering drains or waterways.[7][9]

Cleanup (Dry Spill): For a dry spill, carefully sweep or vacuum the material.[7] Use

procedures that avoid generating dust.[7] Place the collected material into a suitable, sealed,

and labeled container for disposal.[7][9]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of the waste, including contaminated cleaning materials, as

hazardous waste in accordance with local, state, and federal regulations.[3] Do not dispose

of it in the regular trash or sewer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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